Cas no 2227740-99-8 ((2S)-1-(1,3-thiazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(1,3-thiazol-4-yl)propan-2-amine
• CAS No: 2227740-99-8
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5756939
• PubChem ID: 42053444
• Update Time: 2025-05-27

(2S)-1-(1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2227740-99-8
• SCHEMBL13342875
• EN300-1780343
• (2S)-1-(1,3-thiazol-4-yl)propan-2-amine
• 4-Thiazoleethanamine, α-methyl-, (αS)-

• Inchi： 1S/C6H10N2S/c1-5(7)2-6-3-9-4-8-6/h3-5H,2,7H2,1H3/t5-/m0/s1
• InChI Key： RKNNJLTYXPPQQK-YFKPBYRVSA-N
• SMILES： S1C=NC(=C1)C[C@H](C)N

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 238.8±15.0 °C(Predicted)
• pka: 8.90±0.10(Predicted)

Additional information on (2S)-1-(1,3-thiazol-4-yl)propan-2-amine

Introduction to (2S)-1-(1,3-thiazol-4-yl)propan-2-amine (CAS No. 2227740-99-8)

(2S)-1-(1,3-thiazol-4-yl)propan-2-amine, with the CAS number 2227740-99-8, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiazole ring and an amino group attached to a chiral carbon center. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to biological targets. In the case of (2S)-1-(1,3-thiazol-4-yl)propan-2-amine, the thiazole ring contributes to its overall stability and potential bioactivity.

The amino group attached to the chiral carbon center is another key feature of this compound. Amino groups are versatile functional groups that can participate in a wide range of chemical reactions, including hydrogen bonding, acid-base interactions, and nucleophilic attacks. In pharmaceutical research, amino groups are often used to improve the solubility and bioavailability of drug candidates.

The chiral carbon center in (2S)-1-(1,3-thiazol-4-yl)propan-2-amine is crucial for its biological activity. Chirality refers to the property of molecules that are non-superimposable mirror images of each other. In many cases, one enantiomer of a chiral molecule can have significantly different biological effects compared to its mirror image. This property is particularly important in drug development, where enantiomeric purity can affect the efficacy and safety of a drug.

Recent studies have highlighted the potential applications of (2S)-1-(1,3-thiazol-4-yl)propan-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. These findings suggest that (2S)-1-(1,3-thiazol-4-yl)propan-2-amine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential use of (2S)-1-(1,3-thiazol-4-yl)propan-2-amine as an antiviral agent. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral protein synthesis or assembly. This makes it a valuable lead compound for further investigation in antiviral drug development.

In addition to its therapeutic potential, (2S)-1-(1,3-thiazol-4-yl)propan-2-amine has also been studied for its role in neurodegenerative diseases. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents such as beta-amyloid peptides. These findings suggest that it could be useful in preventing or treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2S)-1-(1,3-thiazol-4-yl)propan-2-amine has been optimized using modern synthetic techniques to ensure high yields and enantiomeric purity. One common approach involves the reaction of 4-bromothiazole with (S)-alanine followed by reductive amination to form the final product. This synthetic route allows for efficient large-scale production, making it suitable for both research and commercial applications.

In conclusion, (2S)-1-(1,3-thiazol-4-yl)propan-2-amine (CAS No. 2227740-99-8) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation into its therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in modern drug discovery efforts.